8-ethoxy-3-nitroquinolin-4-ol
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 8-ethoxy-3-nitroquinolin-4-ol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-ethoxyaniline", "ethyl bromoacetate", "sodium ethoxide", "nitric acid", "sulfuric acid", "sodium hydroxide", "4-hydroxyquinoline" ], "Reaction": [ "Step 1: Ethylation of 2-ethoxyaniline with ethyl bromoacetate in the presence of sodium ethoxide to yield ethyl 2-ethoxyphenylacetate.", "Step 2: Nitration of ethyl 2-ethoxyphenylacetate with nitric acid and sulfuric acid to produce ethyl 2-ethoxy-5-nitrophenylacetate.", "Step 3: Hydrolysis of ethyl 2-ethoxy-5-nitrophenylacetate with sodium hydroxide to form 8-ethoxy-5-nitroquinoline-4-carboxylic acid.", "Step 4: Decarboxylation of 8-ethoxy-5-nitroquinoline-4-carboxylic acid with sulfuric acid to generate 8-ethoxy-5-nitroquinoline-4-aldehyde.", "Step 5: Condensation of 8-ethoxy-5-nitroquinoline-4-aldehyde with 4-hydroxyquinoline in the presence of sodium hydroxide to produce 8-ethoxy-3-nitroquinolin-4-ol." ] } | |
CAS RN |
2322995-52-6 |
Molecular Formula |
C11H10N2O4 |
Molecular Weight |
234.2 |
Purity |
95 |
Origin of Product |
United States |
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